Cas no 2309485-09-2 (N'-Hydroxy-4-(trifluoromethyl)thiophene-3-carboximidamide)

• Product Name: N'-Hydroxy-4-(trifluoromethyl)thiophene-3-carboximidamide
• CAS No: 2309485-09-2
• MF: C₆H₅F₃N₂OS
• MW: 210.176910161972
• CID: 6194825
• PubChem ID: 138991128
• Update Time: 2025-06-11

N'-Hydroxy-4-(trifluoromethyl)thiophene-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• N'-Hydroxy-4-(trifluoromethyl)thiophene-3-carboximidamide
• 2309485-09-2
• EN300-6757615

• Inchi： 1S/C6H5F3N2OS/c7-6(8,9)4-2-13-1-3(4)5(10)11-12/h1-2,12H,(H2,10,11)
• InChI Key： RIPMRFHWLAJKQK-UHFFFAOYSA-N
• SMILES： S1C=C(/C(=N/O)/N)C(=C1)C(F)(F)F

Computed Properties

• Exact Mass: 210.00746845g/mol
• Monoisotopic Mass: 210.00746845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 86.8Ų

Additional information on N'-Hydroxy-4-(trifluoromethyl)thiophene-3-carboximidamide

N'-Hydroxy-4-(trifluoromethyl)thiophene-3-carboximidamide (CAS No: 2309485-09-2): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

N'-Hydroxy-4-(trifluoromethyl)thiophene-3-carboximidamide, identified by its CAS number 2309485-09-2, represents a significant compound in the realm of chemical biology and medicinal chemistry. This heterocyclic imidamide derivative features a thiophene core substituted with a trifluoromethyl group and an hydroxyl functional group, making it a structurally intriguing molecule with potential applications in drug discovery and therapeutic development.

The structural motif of N'-Hydroxy-4-(trifluoromethyl)thiophene-3-carboximidamide is particularly noteworthy due to its ability to engage in various biochemical interactions. The presence of the trifluoromethyl group enhances the lipophilicity of the molecule, which is a critical factor in determining its pharmacokinetic properties. This feature, combined with the hydroxyl group's potential for hydrogen bonding, makes the compound a versatile scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in thiophene derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that thiophene-based compounds exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The introduction of substituents like the trifluoromethyl group further modulates these properties, making N'-Hydroxy-4-(trifluoromethyl)thiophene-3-carboximidamide a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The imidamide moiety is known to interact with various enzymes, often serving as a key pharmacophore in drug design. For instance, research has shown that imidamide derivatives can inhibit proteases and kinases, which are pivotal targets in many diseases. The unique structural features of N'-Hydroxy-4-(trifluoromethyl)thiophene-3-carboximidamide suggest that it may have similar inhibitory effects on relevant therapeutic targets.

The trifluoromethyl group not only influences the lipophilicity but also contributes to the metabolic stability of the molecule. This is particularly important in drug development, where metabolic degradation can significantly reduce the efficacy of a therapeutic agent. By incorporating this group, N'-Hydroxy-4-(trifluoromethyl)thiophene-3-carboximidamide may exhibit improved pharmacokinetic profiles compared to its unsubstituted counterparts.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. These tools have been instrumental in identifying potential binding modes of N'-Hydroxy-4-(trifluoromethyl)thiophene-3-carboximidamide with biological targets. For example, molecular docking studies have suggested that this compound may bind to specific pockets on enzymes such as cyclooxygenases (COX) or Janus kinases (JAK), which are implicated in inflammatory and autoimmune diseases.

The hydroxyl group in N'-Hydroxy-4-(trifluoromethyl)thiophene-3-carboximidamide also opens up possibilities for further chemical modifications. This functional group can be used to link the compound to other molecules via conjugation or derivatization strategies. Such modifications can enhance its solubility, improve its bioavailability, or introduce additional biological activities. The flexibility offered by this hydroxyl moiety makes it an attractive feature for medicinal chemists seeking to develop novel therapeutics.

In conclusion, N'-Hydroxy-4-(trifluoromethyl)thiophene-3-carboximidamide (CAS No: 2309485-09-2) is a structurally fascinating compound with significant potential in chemical biology and medicinal chemistry. Its unique combination of substituents—particularly the trifluoromethyl and hydroxyl groups—makes it a versatile scaffold for drug discovery. With ongoing research exploring its biological activities and interactions with therapeutic targets, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.